Cas no 922118-74-9 (4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide)

• Product Name: 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide
• CAS No: 922118-74-9
• MF: C₂₈H₄₀N₄O
• MW: 448.643406867981
• CID: 5847369
• PubChem ID: 44025028
• Update Time: 2025-06-13

4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide Chemical and Physical Properties

Names and Identifiers

• 4-tert-butyl-N-[2-(1-methyl-3,4-dihydro-2H-quinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 4-(tert-butyl)-N-(2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl)benzamide
• AKOS024636787
• F2292-0397
• 4-tert-butyl-N-[2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethyl]benzamide
• 922118-74-9
• 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

• Inchi： 1S/C28H40N4O/c1-28(2,3)24-11-8-21(9-12-24)27(33)29-20-26(32-17-15-30(4)16-18-32)23-10-13-25-22(19-23)7-6-14-31(25)5/h8-13,19,26H,6-7,14-18,20H2,1-5H3,(H,29,33)
• InChI Key： XXDFXQKXBVZIFB-UHFFFAOYSA-N
• SMILES： C(NCC(C1C=CC2=C(C=1)CCCN2C)N1CCN(C)CC1)(=O)C1=CC=C(C(C)(C)C)C=C1

Computed Properties

• Exact Mass: 448.32021191g/mol
• Monoisotopic Mass: 448.32021191g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 33
• Rotatable Bond Count: 6
• Complexity: 630
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.8
• Topological Polar Surface Area: 38.8Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Hydroquinolines

Additional information on 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide

Recent Advances in the Study of 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 922118-74-9)

The compound 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 922118-74-9) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

Recent studies have highlighted the role of 922118-74-9 as a potent modulator of specific biological pathways, particularly in the context of neurological disorders and cancer. The compound's unique structural features, including the tetrahydroquinoline and piperazine moieties, contribute to its high affinity for target proteins, making it a promising candidate for drug development. Researchers have employed advanced computational and experimental techniques to elucidate its binding interactions and optimize its pharmacokinetic properties.

One of the key breakthroughs in the study of 922118-74-9 is its identification as a selective inhibitor of certain kinase enzymes involved in cell proliferation and survival. Preclinical trials have demonstrated its efficacy in reducing tumor growth in various cancer models, with minimal off-target effects. Additionally, its ability to cross the blood-brain barrier has sparked interest in its potential application for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The synthesis of 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide has been optimized to improve yield and purity, enabling larger-scale production for further studies. Recent publications have detailed novel synthetic routes that reduce the number of steps and utilize more environmentally friendly reagents, aligning with the growing emphasis on sustainable chemistry in drug development.

Despite these promising advancements, challenges remain in the clinical translation of 922118-74-9. Issues such as metabolic stability, potential drug-drug interactions, and long-term toxicity profiles need to be addressed through rigorous preclinical and clinical testing. Collaborative efforts between academic institutions and pharmaceutical companies are underway to accelerate the development of this compound into a viable therapeutic agent.

In conclusion, the ongoing research on 4-tert-butyl-N-2-(1-methyl-1,2,3,4-tetrahydroquinolin-6-yl)-2-(4-methylpiperazin-1-yl)ethylbenzamide (CAS: 922118-74-9) underscores its potential as a multifaceted therapeutic agent. Continued exploration of its biological targets and optimization of its chemical properties will be critical in realizing its full clinical potential. This brief serves as a snapshot of the current state of research and highlights the exciting opportunities for future investigations in this area.